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Compound of Interest

Compound Name: Trisilylamine

Cat. No.: B1208238

Application Notes and Protocols for Anhydrous
Trisilylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of anhydrous Trisilylamine ((SiHs3)sN). Due to its hazardous nature, strict adherence to these
guidelines is crucial to ensure personnel safety and experimental integrity.

Introduction

Trisilylamine is a highly reactive and flammable organosilicon compound used as a precursor
in the deposition of silicon nitride and silicon oxide films, particularly in the semiconductor
industry.[1] Its high sensitivity to moisture and air necessitates specialized handling and storage
procedures.[2] This document outlines the necessary precautions and protocols for its safe use
in a laboratory setting.

Hazards and Safety Precautions

Trisilylamine is classified as a highly flammable liquid and vapor that reacts violently with
water.[3][4] It is fatal if inhaled and causes severe skin burns and eye damage.[2][5] The
compound has a notable tendency to accumulate static charge, which can lead to ignition.[3][5]

Emergency Procedures:
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Inhalation: Remove the victim to fresh air immediately and keep them at rest in a position
comfortable for breathing. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get immediate medical advice.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[6]

Spills: Evacuate the area. Eliminate all ignition sources. Use non-sparking tools and
absorbent, inert material for cleanup. Prevent entry into sewers and public waters.[3][5]

Fire: Use dry chemical, carbon dioxide, or foam extinguishers. Do not use water, as it reacts
violently with Trisilylamine.[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Trisilylamine. This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[5]
Eye Protection: Chemical goggles and a face shield. Contact lenses should not be worn.[5]

Skin and Body Protection: A flame-retardant lab coat and chemically resistant apron or full-
body suit.[5]

Respiratory Protection: A NIOSH-certified combination organic vapor/amine gas respirator is
required when working outside of a glovebox or fume hood.[3][5]

Quantitative Data Summary
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Property Value Citation(s)
CAS Number 13862-16-3 [2]
Molecular Formula (SiHs)sN [4]
Appearance Colorless liquid [4]

Boiling Point 52°C [21[4]
Melting Point -106°C [4]

Density 0.895 g/cm?3 [3114]

Vapor Pressure 109 mm Hg @ 0°C [3]
Solubility Soluble in hydrocarbon )

solvents.

Acids, alcohols, metal salts,
Incompatible Materials oxidizing agents, peroxides, [31[5]

platinum.

Experimental Protocols

5.1. Storage Protocol

« Store anhydrous Trisilylamine in a tightly sealed, dedicated container, preferably the original
manufacturer's container.

e The storage area must be a cool, dry, and well-ventilated location, away from heat, sparks,
open flames, and direct sunlight.[3][4]

o Store locked up in a designated area for flammable and reactive materials.[5][7]
o Ensure the storage area has explosion-proof electrical equipment and lighting.[3][4]

» Do not store with incompatible materials such as acids, alcohols, oxidizing agents, or
combustible materials.[4][5]

e The container must be stored under an inert atmosphere (e.g., nitrogen or argon).[3]
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5.2. Handling and Dispensing Protocol

All handling of anhydrous Trisilylamine must be performed under an inert atmosphere, such
as in a glovebox or a fume hood with an inert gas supply.[3][5]

e Preparation:

o Ensure all glassware and equipment are thoroughly dried in an oven and cooled under a
stream of dry inert gas before use.

o Purge the glovebox or reaction setup with a dry, inert gas (e.g., nitrogen or argon) to
remove air and moisture.

o Ground and bond all containers and receiving equipment to prevent static discharge.[3][5]

» Transferring the Liquid:

[e]

Use a syringe or cannula that has been purged with inert gas for transferring the liquid.

o

Slowly draw the desired amount of Trisilylamine into the syringe.

[¢]

Ensure there are no gas bubbles in the syringe before dispensing.

[¢]

Dispense the liquid slowly into the reaction vessel against the inner wall to minimize
splashing.

e Post-Handling:
o Tightly seal the Trisilylamine container under an inert atmosphere.

o Clean any residual Trisilylamine from the syringe or cannula by rinsing with a compatible
anhydrous solvent (e.g., a hydrocarbon solvent) under an inert atmosphere. The rinsate
should be treated as hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[5]

Visualization of Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of
anhydrous Trisilylamine.

Start: Prepare for Handling

:

Don Personal Protective Equipment (PPE)

Prepare Inert Environment
(Glovebox/Fume Hood)

Ground and Bond All Equipment

Transfer Trisilylamine
(Use Syringe/Cannula)

Return to Storage Decontaminate Equipment and Workspace

Verify Proper Storage Conditions:
- Cool, Dry, Ventilated
- Inert Atmosphere
- Away from Incompatibles

Dispose of Waste Properly

End: Procedure Complete

Click to download full resolution via product page
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Caption: Logical workflow for handling and storing anhydrous Trisilylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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